Cas no 2227198-67-4 (tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 2227198-67-4
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5106670
• Update Time: 2026-03-03

tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H20BrNO2/c1-8-5-9(6-12)13(7-8)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： WUARHZWSFMJLHR-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C)C[C@H]1CBr

Additional information on tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2227198-67-4 and Product Name: *tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate*

Compound with the CAS number 2227198-67-4 and the product name tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The stereochemistry of the compound, specifically the (2S,4R) configuration, plays a crucial role in determining its biological activity. The presence of a bromomethyl group at the 2-position and a tert-butyl group at the 1-position introduces reactive sites that can be exploited for further chemical modifications. These modifications are essential for optimizing pharmacokinetic properties, improving binding affinity to biological targets, and enhancing overall therapeutic efficacy. Recent studies have highlighted the importance of such chiral centers in drug design, emphasizing their role in modulating receptor interactions and metabolic stability.

In the realm of medicinal chemistry, the compound tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of more complex molecules. Its pyrrolidine core is a privileged scaffold frequently encountered in bioactive molecules, contributing to its versatility in drug discovery. The bromomethyl group serves as a versatile handle for introducing various functional groups through nucleophilic addition reactions, while the tert-butyl group provides steric hindrance that can influence molecular interactions and improve solubility profiles.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic route. The ability to produce this compound with high fidelity underscores its importance as a building block in modern drug development pipelines.

The biological activity of tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate has been investigated in several preclinical studies. Initial research suggests that it exhibits promising interactions with specific biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have indicated potential activity against enzymes implicated in inflammation and pain management. These findings align with the growing interest in developing small molecule inhibitors that can modulate these pathways with high selectivity and potency.

The compound's structural features also make it an attractive candidate for further derivatization to explore new therapeutic modalities. By introducing different substituents or altering existing functional groups, chemists can fine-tune its pharmacological properties. This flexibility allows for the exploration of multiple drug classes and mechanisms of action, providing a rich ground for innovation. The ongoing research into this compound highlights its potential as a lead molecule or intermediate in the development of next-generation pharmaceuticals.

The synthesis and application of this compound also benefit from advancements in computational chemistry and molecular modeling techniques. These tools enable researchers to predict how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can design more targeted experiments and optimize synthetic routes more efficiently. This interdisciplinary approach is crucial for maximizing the potential of compounds like tert-butyl (2S,4R)-2-(bromomethyl)-4-methylpyrrolidine-1-carboxylate.

In conclusion, compound with CAS No. 2227198-67-4 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological applications. The stereochemical configuration, functional groups, and synthetic accessibility make it a valuable tool for drug development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to play an important role in shaping the future of medicinal chemistry.